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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Tetradecanol, also known as myristyl alcohol, is a straight-chain saturated fatty alcohol with
the chemical formula C14H300. It is a white, waxy solid at room temperature and finds
extensive use in the cosmetic and personal care industry as an emollient, emulsion stabilizer,
and viscosity-increasing agent. Its widespread application necessitates a thorough
understanding of its environmental fate and biodegradability to assess its ecological impact.
This technical guide provides a comprehensive overview of the current scientific knowledge
regarding the environmental persistence, degradation pathways, and bioaccumulation potential
of 1-tetradecanol.

Physicochemical Properties

Understanding the fundamental physicochemical properties of 1-tetradecanol is essential for
predicting its behavior and distribution in the environment.
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Property Value Reference
Molecular Formula C14H300 [1]
Molecular Weight 214.39 g/mol [1]

Melting Point 38 °C (100.4 °F)

Boiling Point 289 °C (552 °F) [1]

Water Solubility 0.2 mg/L at 25 °C

Vapor Pressure 0.0001 hPa at 20 °C

Log Kow (Octanol-Water 6.7
Partition Coefficient) '

Environmental Fate

The environmental fate of 1-tetradecanol is governed by a combination of abiotic and biotic
processes that determine its persistence and transformation in various environmental
compartments.

Abiotic Degradation

Abiotic degradation processes for 1-tetradecanol primarily include atmospheric
photooxidation. Due to the absence of hydrolyzable functional groups, hydrolysis is not a
significant degradation pathway.

o Atmospheric Photooxidation: In the atmosphere, 1-tetradecanol is expected to exist
predominantly in the vapor phase. It is susceptible to degradation by photochemically
produced hydroxyl radicals. The estimated atmospheric half-life for this reaction is
approximately 18.2 hours.

Biotic Degradation

Biodegradation is the primary mechanism for the removal of 1-tetradecanol from the
environment. It is readily biodegraded under aerobic conditions, while its fate under anaerobic
conditions is less well-documented.
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1-Tetradecanol is considered to be readily biodegradable. Studies have shown that it
undergoes rapid and extensive degradation in the presence of microorganisms from activated
sludge.

Quantitative Data on Aerobic Biodegradability

Test Parameter

o Inoculum Duration Result Reference
Guideline Measured
N Activated First-order N
Not Specified Not Specified 52.5h™1 [2]
Sludge rate constant

While specific OECD 301 test data with time-course degradation percentages for 1-
tetradecanol are not readily available in the public domain, the high first-order rate constant
indicates rapid mineralization.

There is a significant lack of publicly available data on the anaerobic biodegradation of 1-
tetradecanol. While the anaerobic degradation of other organic compounds is well-studied,
specific information regarding the pathways, rates, and end-products of 1-tetradecanol under
anoxic conditions is a critical knowledge gap. General anaerobic digestion processes involve
the breakdown of organic matter into methane and carbon dioxide by a consortium of
microorganisms. It is plausible that long-chain alcohols like 1-tetradecanol can be degraded
through (-oxidation to fatty acids, which are then further metabolized by acidogenic and
methanogenic bacteria. However, experimental data to confirm this for 1-tetradecanol is
needed.

Bioaccumulation

Bioaccumulation is the process by which a chemical substance is absorbed by an organism
from its surrounding environment, leading to a concentration higher than that in the
environment. The potential for bioaccumulation is often assessed by the bioconcentration factor
(BCF).

An experimental study on a closely related substance, chlorinated n-tetradecane, provides
insights into the potential bioaccumulation of 1-tetradecanol. The study, following OECD
Guideline 305, determined the bioconcentration factor in rainbow trout.
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Bioconcentration Factor (BCF) Data (for Chlorinated n-Tetradecane)

Exposure
. . BCF (Steady L
Test Organism  Concentration State) Kinetic BCF Reference
(mglL)
Rainbow Trout
(Oncorhynchus 0.001 38 38.2
myKkiss)
Rainbow Trout
(Oncorhynchus 0.010 64 64.7
mykiss)

Based on these results for a similar compound, the bioaccumulation potential of 1-
tetradecanol is considered to be low to moderate.

Experimental Protocols

Aerobic Biodegradability Testing (OECD 301B - CO:
Evolution Test)

This method is designed to assess the ready biodegradability of a substance by measuring the
amount of carbon dioxide produced when the substance is incubated with an aerobic microbial
inoculum.

Methodology:

o Test Setup: A known concentration of the test substance (1-tetradecanol) is added to a
mineral medium inoculated with microorganisms from activated sludge. Control flasks
containing only the inoculum and reference flasks with a readily biodegradable substance
(e.g., sodium benzoate) are also prepared.

¢ Incubation: The flasks are incubated in the dark at a constant temperature (typically 20-22°C)
with continuous aeration with CO2z-free air.

e CO2 Trapping: The CO2z produced from the biodegradation of the test substance is trapped in
a solution of barium hydroxide or sodium hydroxide.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Measurement: The amount of trapped COz is determined by titration of the remaining
hydroxide solution at regular intervals over a 28-day period.

o Calculation: The percentage of biodegradation is calculated as the ratio of the amount of
CO:z produced to the theoretical amount of CO2 (ThCO3) that would be produced from the
complete oxidation of the test substance. A substance is considered readily biodegradable if
it reaches at least 60% of its ThCO:2 within a 10-day window during the 28-day test.

Bioconcentration Factor (BCF) Testing (OECD 305)

This guideline describes procedures for determining the bioconcentration of a chemical in fish.
Methodology:

o Test Organism: A suitable fish species, such as rainbow trout (Oncorhynchus mykiss), is
selected.

o Exposure Phase (Uptake): Fish are exposed to a constant, sublethal concentration of the
test substance (1-tetradecanol) in a flow-through system for a defined period (e.g., 28
days). Water and fish tissue samples are collected at regular intervals to measure the
concentration of the test substance.

o Depuration Phase (Elimination): After the exposure phase, the remaining fish are transferred
to clean, untreated water. Water and fish tissue samples continue to be collected to measure
the rate of elimination of the substance from the fish.

e Analysis: The concentration of 1-tetradecanol in water and fish tissue is determined using
appropriate analytical methods (e.g., gas chromatography-mass spectrometry).

e Calculation:

o Steady-State BCF (BCFss): Calculated as the ratio of the concentration of the substance
in the fish (at steady state) to the concentration in the water.

o Kinetic BCF (BCFKk): Calculated as the ratio of the uptake rate constant (ki) to the
depuration rate constant (k2).
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Biodegradation Signaling Pathways and

Experimental Workflows
Microbial Degradation Pathway of 1-Tetradecanol

The aerobic biodegradation of 1-tetradecanol by microorganisms, such as those from the
genera Pseudomonas and Acinetobacter, typically proceeds through a series of oxidative
steps. The long-chain alcohol is first oxidized to its corresponding aldehyde, then to a fatty acid,

which subsequently enters the [3-oxidation cycle.

ATiEr ] Alcohol Dehydrogenase (EC 1.1.1.1) Aldehyde Dehydrogenase (EC 1.2.1.3) Tetradecanoic Acid (Myristic Acid) Acyl-CoA Synthetase (EC 6.2.1.3) Tetradecal
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Aerobic degradation pathway of 1-tetradecanol.

Experimental Workflow for OECD 301B Biodegradability
Test

The following diagram illustrates the key steps involved in conducting an OECD 301B test to
determine the ready biodegradability of 1-tetradecanol.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body-img
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/product/b7770432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Environmental Fate and Biodegradability of 1-
Tetradecanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7770432#environmental-fate-and-biodegradability-of-
1-tetradecanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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